Cas no 106065-09-2 (Propanol, 1(or2)-(2-methoxymethylethoxy)-, benzoate)

Propanol, 1(or2)-(2-methoxymethylethoxy)-, benzoate structure
106065-09-2 structure
Product Name:Propanol, 1(or2)-(2-methoxymethylethoxy)-, benzoate
CAS No:106065-09-2
MF:C14H20O4
MW:252.306204795837
CID:160524
PubChem ID:176017
Update Time:2025-04-19

Propanol, 1(or2)-(2-methoxymethylethoxy)-, benzoate Chemical and Physical Properties

Names and Identifiers

    • Propanol, 1(or2)-(2-methoxymethylethoxy)-, benzoate
    • 3-(3-methoxypropoxy)propyl benzoate
    • DTXSID30909890
    • 106065-09-2
    • Propanol, (2-methoxymethylethoxy)-, benzoate
    • Inchi: 1S/C14H20O4/c1-16-9-5-10-17-11-6-12-18-14(15)13-7-3-2-4-8-13/h2-4,7-8H,5-6,9-12H2,1H3
    • InChI Key: ISWDUEFJGJHOCL-UHFFFAOYSA-N
    • SMILES: O(CCCOC)CCCOC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 252.1362
  • Monoisotopic Mass: 252.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.055
  • Boiling Point: 345.5°Cat760mmHg
  • Flash Point: 149.5°C
  • Refractive Index: 1.491
  • PSA: 44.76
  • LogP: 2.28660

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